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Compound of Interest

Compound Name: ENMD-1068 hydrochloride

Cat. No.: B10824553 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
ENMD-1068 hydrochloride is a selective antagonist of Protease-Activated Receptor 2 (PAR2),

a G protein-coupled receptor (GPCR) implicated in a wide array of physiological and

pathological processes, including inflammation, pain, and fibrosis.[1][2][3] Activation of PAR2

occurs through proteolytic cleavage of its extracellular N-terminus by serine proteases such as

trypsin and mast cell tryptase, exposing a tethered ligand that binds to and activates the

receptor. ENMD-1068 offers a valuable pharmacological tool to investigate the roles of PAR2

signaling in various disease models by specifically inhibiting this activation. These application

notes provide an overview of ENMD-1068's characteristics, quantitative data on its activity, and

detailed protocols for its use in both in vitro and in vivo research settings.
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Property Value

Chemical Name
N1-(3-methylbutanoyl)-N4-(6-

aminohexanoyl)piperazine hydrochloride

Molecular Formula C₁₅H₂₉N₃O₂ · HCl

Molecular Weight 319.87 g/mol

CAS Number 2703451-51-6

Appearance White to off-white solid

Solubility Soluble in water and DMSO

Storage Store at -20°C. Protect from moisture.

Quantitative Data
The inhibitory activity of ENMD-1068 on PAR2 has been characterized, although it is noted to

be a low-potency antagonist.

Parameter Value Assay System Reference

IC₅₀ 1.2 mM
Inhibition of PAR2

activation
[1]

Signaling Pathways
PAR2 activation initiates a cascade of intracellular signaling events that can be dissected using

ENMD-1068. The diagram below illustrates the canonical PAR2 signaling pathway.
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Caption: PAR2 signaling pathway and the inhibitory action of ENMD-1068.

Experimental Protocols
In Vitro PAR2 Antagonism: Calcium Mobilization Assay
This protocol describes a method to assess the antagonist activity of ENMD-1068
hydrochloride on PAR2-mediated intracellular calcium mobilization.

Experimental Workflow: In Vitro Calcium Mobilization Assay
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1. Cell Culture
(PAR2-expressing cells)

2. Cell Seeding
(96-well plate)

3. Dye Loading
(Fluo-4 AM)

4. Compound Incubation
(ENMD-1068 or Vehicle)

5. Agonist Addition
(Trypsin or PAR2-AP)

6. Fluorescence Measurement
(Kinetic plate reader)

7. Data Analysis
(IC₅₀ determination)

 

1. Animal Acclimatization

2. Disease Induction
(e.g., CCl₄ or endometrial tissue injection)

3. Group Allocation
(Vehicle, ENMD-1068 low dose, ENMD-1068 high dose)

4. Treatment Administration
(e.g., Intraperitoneal injection)

5. Monitoring
(Body weight, clinical signs)

6. Endpoint Analysis
(e.g., Histology, biomarker analysis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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